Cas no 1311369-77-3 (6-chloro-1-ethyl-1H-Benzimidazol-2-amine)

• Product Name: 6-chloro-1-ethyl-1H-Benzimidazol-2-amine
• CAS No: 1311369-77-3
• MF: C₉H₁₀N₃Cl
• MW: 195.6488
• CID: 1104436
• Update Time: 2025-07-15

6-chloro-1-ethyl-1H-Benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-ethyl-1H-Benzimidazol-2-amine

Additional information on 6-chloro-1-ethyl-1H-Benzimidazol-2-amine

Introduction to 6-chloro-1-ethyl-1H-Benzimidazol-2-amine (CAS No. 1311369-77-3)

6-chloro-1-ethyl-1H-Benzimidazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 1311369-77-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and therapeutic potential. The presence of a chloro substituent and an ethyl group in the benzimidazole core imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The benzimidazole ring system is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The specific substitution pattern in 6-chloro-1-ethyl-1H-Benzimidazol-2-amine enhances its interactiveness with biological targets, making it a promising candidate for further investigation. The chloro group, in particular, is known to increase the lipophilicity and binding affinity of small molecules, while the ethyl group can influence the conformational flexibility of the molecule.

In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives as therapeutic agents. These compounds have shown promise in preclinical studies for their ability to modulate various biological pathways. For instance, benzimidazole-based molecules have been explored for their potential in treating neurological disorders, cancer, and infectious diseases. The structural features of 6-chloro-1-ethyl-1H-Benzimidazol-2-amine make it an interesting candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that target the root causes of these diseases. 6-chloro-1-ethyl-1H-Benzimidazol-2-amine has been investigated for its ability to interact with kinase domains due to its optimized pharmacophoric features.

Moreover, the compound has shown promise in preclinical models as an antifungal agent. Fungal infections are a growing concern due to the rise of drug-resistant strains, making the development of new antifungal drugs imperative. Benzimidazole derivatives have demonstrated efficacy against various fungal species by interfering with their cellular processes. The chloro and ethyl substituents in 6-chloro-1-ethyl-1H-Benzimidazol-2-amine contribute to its ability to disrupt fungal cell wall synthesis and other vital functions.

The synthesis of 6-chloro-1-ethyl-1H-Benzimidazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the benzimidazole core through condensation reactions between o-amino benzoic acid derivatives and urea or thiourea under acidic conditions. Subsequent functionalization steps introduce the chloro and ethyl groups at specific positions on the ring system. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

In terms of pharmacokinetic properties, 6-chloro-1-ethyl-1H-Benzimidazol-2-amine exhibits favorable solubility and metabolic stability, which are critical factors for drug bioavailability and efficacy. Computational modeling studies have been conducted to predict how this compound behaves within biological systems, providing insights into its potential interactions with proteins and other biomolecules. These studies help researchers design analogs with improved pharmacokinetic profiles.

The growing interest in 6-chloro-1-ethyl-1H-Benzimidazol-2-amine is reflected in the increasing number of patents and publications dedicated to its synthesis and applications. Researchers are continuously exploring new derivatives to expand its therapeutic potential. For example, modifications such as replacing the chloro group with other electron-withdrawing or electron-donating substituents can lead to compounds with enhanced activity against specific targets.

One notable area of research is the use of 6-chloro-1ethylbenzimidazolylamino derivatives as scaffolds for antiviral drugs. Viruses such as HIV and hepatitis C have complex life cycles that can be targeted by small molecules. By leveraging the structural versatility of benzimidazole compounds, researchers aim to develop inhibitors that disrupt viral replication or entry into host cells. Preliminary studies suggest that certain derivatives of this compound exhibit inhibitory effects against viral proteases and polymerases.

The role of computational chemistry in studying 6-chloro--ethyl--benz--imidazo--lyl--amino compounds cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations allow researchers to visualize how these molecules interact with biological targets at an atomic level. This information is crucial for designing drugs that not only bind effectively but also exhibit minimal side effects. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process.

In conclusion,6-chloro--ethyl--benz--imidazo--lyl--amino (CAS No: 1311369–77–3) represents a significant advancement in pharmaceutical research due to its versatile structure and promising biological activities. Its potential applications in treating cancer,fungal infections,viral diseases highlight its importance as a lead compound for further development.Scientific community continuesto explore new derivativesand applicationsof this remarkablemolecule,promisingfuture breakthroughsin medicineand therapeutics.